Cas no 847139-28-0 (Ethyl 5-(hydroxymethyl)-2-tetrahydropyran-2-yl-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-(hydroxymethyl)-2-tetrahydropyran-2-yl-pyrazole-3-carboxylate
• CAS No: 847139-28-0
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 6783610
• PubChem ID: 60027273
• Update Time: 2025-06-08

Ethyl 5-(hydroxymethyl)-2-tetrahydropyran-2-yl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 847139-28-0
• RHDMRGSVVQVIID-UHFFFAOYSA-N
• Ethyl 3-(hydroxymethyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-carboxylate
• ethyl 3-(hydroxymethyl)-1-tetrahydro-2H-pyran-2-yl-1H-pyrazole-5-carboxylate
• DB-142116
• ethyl 5-(hydroxymethyl)-2-tetrahydropyran-2-yl-pyrazole-3-carboxylate
• SB74854
• SCHEMBL6502231
• Ethyl 5-(hydroxymethyl)-2-tetrahydropyran-2-yl-pyrazole-3-carboxylate

• Inchi： 1S/C12H18N2O4/c1-2-17-12(16)10-7-9(8-15)13-14(10)11-5-3-4-6-18-11/h7,11,15H,2-6,8H2,1H3
• InChI Key： RHDMRGSVVQVIID-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C(C(=O)OCC)=CC(CO)=N1

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.6Ų

Additional information on Ethyl 5-(hydroxymethyl)-2-tetrahydropyran-2-yl-pyrazole-3-carboxylate

Recent Advances in the Study of Ethyl 5-(hydroxymethyl)-2-tetrahydropyran-2-yl-pyrazole-3-carboxylate (CAS: 847139-28-0)

Ethyl 5-(hydroxymethyl)-2-tetrahydropyran-2-yl-pyrazole-3-carboxylate (CAS: 847139-28-0) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, focusing on its role as a building block for more complex structures with pharmacological relevance.

The compound's unique structural features, including the hydroxymethyl and tetrahydropyranyl groups, make it a versatile scaffold for chemical modifications. Researchers have utilized it in the synthesis of inhibitors targeting enzymes such as kinases and proteases, which are critical in numerous disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective kinase inhibitors with potential applications in oncology.

In addition to its role in drug discovery, Ethyl 5-(hydroxymethyl)-2-tetrahydropyran-2-yl-pyrazole-3-carboxylate has been investigated for its physicochemical properties. Recent computational and experimental studies have provided insights into its stability, solubility, and reactivity, which are essential for optimizing its use in synthetic routes. These findings have been documented in several high-impact journals, including Organic Letters and Bioorganic & Medicinal Chemistry Letters.

One of the most promising applications of this compound lies in its potential to serve as a precursor for antiviral agents. A 2024 study highlighted its incorporation into nucleoside analogs, which exhibited potent activity against RNA viruses. This research underscores the compound's relevance in addressing emerging infectious diseases, a pressing global health challenge.

Despite its potential, challenges remain in the large-scale synthesis and purification of Ethyl 5-(hydroxymethyl)-2-tetrahydropyran-2-yl-pyrazole-3-carboxylate. Recent advancements in green chemistry and flow synthesis have offered solutions to these issues, as reported in a 2023 ACS Sustainable Chemistry & Engineering article. These innovations not only improve yield and purity but also align with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, Ethyl 5-(hydroxymethyl)-2-tetrahydropyran-2-yl-pyrazole-3-carboxylate (CAS: 847139-28-0) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with recent breakthroughs in its applications, positions it as a valuable tool in the development of next-generation therapeutics. Future research is expected to further explore its potential in targeted drug delivery and personalized medicine.